Pharmacuetical Impurity Standards
  • Rivastigmine
    Rivastigmine
    • Cat. No.:
    • B000141
    • CAS No.:
    • 123441-03-2
    • Molecular Formula:
    • C14H22N2O2
    • Molecular Weight:
    • 250.34 g/mol
    Description
    Rivastigmine is a carbamate ester obtained by formal condensation of the carboxy group of ethyl(methyl)carbamic acid with the phenolic OH group of 3-[(1S)-1-(dimethylamino)ethyl]phenol. A reversible cholinestera...
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  • Acyclovir
    Acyclovir
    • Cat. No.:
    • B001169
    • CAS No.:
    • 59277-89-3
    • Molecular Formula:
    • C8H11N5O3
    • Molecular Weight:
    • 225.20 g/mol
    Description
    Acyclovir is an oxopurine that is guanine substituted by a (2-hydroxyethoxy)methyl substituent at position 9. Used in the treatment of viral infections. It has a role as an antiviral drug and an antimetabolite. ...
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  • 3-Methylxanthine
    3-Methylxanthine
    • Cat. No.:
    • B041622
    • CAS No.:
    • 1076-22-8
    • Molecular Formula:
    • C6H6N4O2
    • Molecular Weight:
    • 166.14 g/mol
    Description
    3-methyl-9H-xanthine is a 3-methylxanthine tautomer where the imidazole proton is located at the 9-position. It has a role as a metabolite. It is a tautomer of a 3-methyl-7H-xanthine.
    3-Methylxanthine has bee...
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  • Cyclic AMP
    Cyclic AMP
    • Cat. No.:
    • B052366
    • CAS No.:
    • 114697-05-1
    • Molecular Formula:
    • C10H12N5O6P
    • Molecular Weight:
    • 329.21 g/mol
    Description
    3',5'-cyclic AMP is a 3',5'-cyclic purine nucleotide having having adenine as the nucleobase. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is an adenyl ribonucle...
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  • Thymine
    Thymine
    • Cat. No.:
    • B138387
    • CAS No.:
    • 153445-43-3
    • Molecular Formula:
    • C5H6N2O2
    • Molecular Weight:
    • 126.11 g/mol
    Description
    Thymine, also known as 5-methyluracil, belongs to the class of organic compounds known as hydroxypyrimidines. These are organic compounds containing a hydroxyl group attached to a pyrimidine ring. Pyrimidine is ...
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  • 10,11-Dihydrocarbamazepine
    10,11-Dihydrocarbamazepine
    • Cat. No.:
    • B140432
    • CAS No.:
    • 3564-73-6
    • Molecular Formula:
    • C15H14N2O
    • Molecular Weight:
    • 238.28 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • Indole-3-Carboxylic Acid
    Indole-3-Carboxylic Acid
    • Cat. No.:
    • B555150
    • CAS No.:
    • 771-50-6
    • Molecular Formula:
    • C9H7NO2
    • Molecular Weight:
    • 161.16 g/mol
    Description
    Indole-3-carboxylic acid is an indole-3-carboxylic acid carrying a carboxy group at position 3. It has a role as a human metabolite and a bacterial metabolite. It is a conjugate acid of an indole-3-carboxylate.<...
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  • Ro 64-0802
    Ro 64-0802
    • Cat. No.:
    • B1663640
    • CAS No.:
    • 187227-45-8
    • Molecular Formula:
    • C14H24N2O4
    • Molecular Weight:
    • 284.35 g/mol
    Description
    Oseltamivir acid is a cyclohexenecarboxylic acid that is cyclohex-1-ene-1-carboxylic acid which is substituted at positions 3, 4, and 5 by pentan-3-yloxy, acetamido, and amino groups, respectively (the 3R,4R,5S ...
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  • Benzarone
    Benzarone
    • Cat. No.:
    • B1666192
    • CAS No.:
    • 1477-19-6
    • Molecular Formula:
    • C17H14O3
    • Molecular Weight:
    • 266.29 g/mol
    Description
    Benzarone is a member of 1-benzofurans.
    antihemorrhagic agent;  structure
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  • Benzbromarone
    Benzbromarone
    • Cat. No.:
    • B1666195
    • CAS No.:
    • 3562-84-3
    • Molecular Formula:
    • C17H12Br2O3
    • Molecular Weight:
    • 424.1 g/mol
    Description
    Benzbromarone is 1-Benzofuran substituted at C-2 and C-3 by an ethyl group and a 3,5-dibromo-4-hydroxybenzoyl group respectively. An inhibitor of CYP2C9, it is used as an anti-gout medication. It has a role as a...
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